Cas no 1806917-12-3 (Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate
• CAS No: 1806917-12-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866323
• Update Time: 2025-08-05

Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)4-3-5(10)14-7(6(4)11)8(12)13/h3,8H,2H2,1H3
• InChI Key： FHNWUGBOCYPQSU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Comprehensive Overview of Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806917-12-3)

Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1806917-12-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, enhances its reactivity and selectivity, which are critical for applications in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate has surged due to their ability to improve metabolic stability and bioavailability in pharmaceuticals. Researchers are particularly interested in its potential role in developing next-generation agrochemicals and antiviral agents, aligning with global trends toward sustainable agriculture and pandemic preparedness. The compound's chloro and fluoro functional groups also contribute to its versatility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, CAS No. 1806917-12-3 is often discussed in the context of green chemistry and atom economy. Innovations in catalytic processes have enabled more efficient production of such fluorinated intermediates, reducing waste and energy consumption. This aligns with the growing emphasis on environmentally friendly synthesis, a key concern for manufacturers and regulatory bodies alike. Additionally, its stability under various conditions makes it a preferred choice for large-scale applications.

The compound's nomenclature, Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate, reflects its precise structural features, which are frequently searched in academic and patent databases. Queries such as "synthesis of fluorinated pyridines" or "applications of difluoromethyl groups" highlight the scientific community's focus on this molecule. Its CAS number (1806917-12-3) further serves as a unique identifier, ensuring accurate retrieval in chemical literature and regulatory documents.

In summary, Ethyl 6-chloro-2-(difluoromethyl)-3-fluoropyridine-4-carboxylate represents a cutting-edge example of how fluorine chemistry is driving innovation across multiple industries. Its combination of reactivity, stability, and functional diversity positions it as a cornerstone in the development of advanced materials and therapeutics. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.